Cas no 522624-65-3 (5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 522624-65-3
• MF: C₁₇H₁₆BrN₃O₂S
• MW: 406.296841621399
• CID: 3057183
• PubChem ID: 2363843
• Update Time: 2025-06-13

5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromo-phenoxymethyl)-4-(4-ethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
• 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• 522624-65-3
• 3-[(4-bromophenoxy)methyl]-4-(4-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
• EN300-03442
• 5-(4-bromophenoxymethyl)-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• AKOS000116306
• Z56277668
• 5-[(4-bromophenoxy)methyl]-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C17H16BrN3O2S/c1-2-22-14-9-5-13(6-10-14)21-16(19-20-17(21)24)11-23-15-7-3-12(18)4-8-15/h3-10H,2,11H2,1H3,(H,20,24)
• InChI Key： JRNLLQRLMAXWHT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1=NNC(N1C1C=CC(=CC=1)OCC)=S

Computed Properties

• Exact Mass: 405.01466Da
• Monoisotopic Mass: 405.01466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 78.2Ų

Additional information on 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction to 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 522624-65-3)

The compound 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (CAS No. 522624-65-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel therapeutic agents. This heterocyclic sulfide derivative combines a triazole core with aromatic substituents that are strategically positioned to modulate biological targets. The presence of both bromo and ethoxy functional groups on the phenyl rings introduces a rich structural framework that has been exploited in recent research for its potential pharmacological activity.

Recent studies have highlighted the importance of sulfide-containing compounds in drug discovery, owing to their ability to interact with biological systems through various mechanisms. The thiol group in 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol serves as a versatile handle for further chemical modifications, enabling the synthesis of libraries of derivatives with tailored properties. Such modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

The triazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in several FDA-approved drugs. Its incorporation into 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol suggests potential applications in areas such as antiviral and anticancer therapies. The bromophenoxymethyl moiety further enhances the compound's complexity, providing additional sites for interaction with biological targets. This structural motif has been explored in recent publications for its ability to disrupt protein-protein interactions or modulate enzyme activity.

The ethoxyphenyl substituent adds another layer of functionality, influencing both the electronic and steric properties of the molecule. This group has been shown to improve metabolic stability and reduce off-target effects in several drug candidates. In combination with the triazole core and thiol group, these features make 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol a promising candidate for further investigation.

Current research trends indicate that hybrid molecules like 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol are gaining traction due to their multifunctional nature. By integrating multiple pharmacophoric elements into a single scaffold, such compounds can address complex diseases more effectively than traditional monotherapies. For instance, studies have demonstrated that sulfide-containing triazoles can exhibit dual-target inhibition, a strategy that has shown promise in treating multifactorial disorders.

The synthesis of 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic systems. The bromo and ethoxy groups provide opportunities for further derivatization using palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. These methods allow chemists to explore diverse structural analogs rapidly and efficiently.

In terms of biological activity, preliminary data suggest that 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol may exhibit inhibitory effects on certain kinases or enzymes implicated in inflammatory pathways. The combination of the triazole ring and thiol group is particularly interesting from a mechanistic standpoint, as it could lead to covalent binding or allosteric modulation of target proteins. Such interactions are often associated with high-affinity binders and prolonged duration of action.

The aromatic substituents also contribute to the compound's pharmacokinetic profile by influencing solubility and membrane permeability. The ethoxy group is known to enhance water solubility while maintaining lipophilicity—a desirable balance for oral bioavailability. Meanwhile, the bromo group can be exploited in prodrug strategies or used as a handle for bioconjugation techniques.

Future directions in the study of 5-(4-bromophenoxy)methyl-4-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol may include exploring its potential as an intermediate in drug development pipelines or as a scaffold for structure-based drug design (SBDD). Advances in computational chemistry and high-throughput screening could accelerate the identification of novel derivatives with enhanced potency and selectivity.

Overall,5-(bromophenoxy)methyl - 45(ethox yph enyl) - 41 ,24 - triazole - 31 - thi ol (CAS No . 52 262 - 45 - 33 ) stands out as an intriguing molecule with broad applicability across multiple therapeutic areas . Its unique structural features , coupled with recent advances i n medicinal chemistry , position it as a valuable asset i n ongoing research efforts aimed at developing next-generation therapeutics . p >